Cas no 1807174-60-2 (Ethyl 4-chloro-3-cyano-5-mercaptobenzoate)

• Product Name: Ethyl 4-chloro-3-cyano-5-mercaptobenzoate
• CAS No: 1807174-60-2
• MF: C₁₀H₈ClNO₂S
• MW: 241.694020271301
• CID: 4947726
• Update Time: 2025-10-31

Ethyl 4-chloro-3-cyano-5-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-3-cyano-5-mercaptobenzoate

• Inchi： 1S/C10H8ClNO2S/c1-2-14-10(13)6-3-7(5-12)9(11)8(15)4-6/h3-4,15H,2H2,1H3
• InChI Key： KOVGEFFCQJSVFM-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CC(C(=O)OCC)=CC=1S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.6
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 4-chloro-3-cyano-5-mercaptobenzoate

Ethyl 4-chloro-3-cyano-5-mercaptobenzoate (CAS No. 1807174-60-2): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-chloro-3-cyano-5-mercaptobenzoate (CAS No. 1807174-60-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural features and potential applications. This compound, characterized by its chloro, cyano, and thiolate functional groups, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique chemical properties make it particularly valuable for the development of novel therapeutic agents targeting a range of diseases.

The molecular structure of Ethyl 4-chloro-3-cyano-5-mercaptobenzoate consists of a benzoic acid backbone substituted with a chloro group at the 4-position, a cyano group at the 3-position, and a thiolate group at the 5-position. This arrangement imparts distinct reactivity, allowing for further functionalization through various synthetic pathways. The presence of these functional groups not only enhances its utility as a building block in medicinal chemistry but also opens avenues for exploring its role in drug discovery and development.

In recent years, there has been a growing interest in the use of heterocyclic compounds in pharmaceutical research, and Ethyl 4-chloro-3-cyano-5-mercaptobenzoate has emerged as a promising candidate for this purpose. The compound's ability to undergo nucleophilic substitution reactions makes it an excellent precursor for synthesizing more complex molecules. For instance, the thiolate group can be easily oxidized to form a disulfide bond, which is a common motif in many biologically active peptides and proteins.

One of the most compelling aspects of Ethyl 4-chloro-3-cyano-5-mercaptobenzoate is its potential application in the synthesis of small-molecule inhibitors targeting enzyme-catalyzed reactions. The cyano group, in particular, can be transformed into a carboxylic acid or an amide through hydrolysis or amidation reactions, respectively. These derivatives have shown promise in inhibiting various therapeutic targets, including kinases and proteases, which are implicated in diseases such as cancer and inflammation.

The pharmaceutical industry has increasingly recognized the importance of sustainable and efficient synthetic methodologies. Ethyl 4-chloro-3-cyano-5-mercaptobenzoate fits well within this paradigm, as it can be synthesized through multi-step processes that minimize waste and maximize yield. Recent advancements in green chemistry have further enhanced its appeal, with researchers exploring catalytic methods that reduce the need for harsh reagents and solvents.

Moreover, the compound's role in drug discovery extends beyond its use as an intermediate. It has been investigated for its potential antimicrobial properties, with some preliminary studies suggesting activity against Gram-positive bacteria. This dual functionality—both as a synthetic building block and as a potential therapeutic agent—underscores its significance in modern medicinal chemistry.

The development of novel pharmaceuticals often relies on innovative synthetic strategies that leverage the unique properties of intermediates like Ethyl 4-chloro-3-cyano-5-mercaptobenzoate. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce new functional groups at specific positions within the molecule. These reactions not only enhance the compound's structural diversity but also improve its pharmacological profile.

In conclusion, Ethyl 4-chloro-3-cyano-5-mercaptobenzoate (CAS No. 1807174-60-2) is a multifaceted compound with significant implications for pharmaceutical research and development. Its structural features enable diverse synthetic transformations, making it an invaluable tool for creating novel bioactive molecules. As the field of medicinal chemistry continues to evolve, compounds like this are poised to play an increasingly critical role in addressing unmet medical needs.